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Phenkapton Chemical & Toxicological Profile

The table below summarizes the key data available for Phenkapton. Please note that "Methyl phenkapton"

is a different compound with a distinct chemical structure [1] [2].

Property Details for Phenkapton (CAS 2275-14-1)

IUPAC Name S-[[(2,5-Dichlorophenyl)thio]methyl] O,O-diethyl phosphorodithioate [3]

Molecular Formula C₁₁H₁₅Cl₂O₂PS₃ [3]

Molecular Weight 377.31 g/mol [3]

Use Classification Chemical pesticide, Insecticide, Acaricide [3]

Acute Oral LD₅₀
(Rat)

44 mg/kg [3]

Acute Dermal LD₅₀
(Rat)

652 mg/kg [3]

Toxic Effects Lacrimation, coma, hypermotility, diarrhea; Cholinesterase inhibitor [3]
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Property Details for Phenkapton (CAS 2275-14-1)

Regulatory Status Not registered as a pesticide in the U.S. [1] Classified with Hazard Codes T
(Toxic) and N (Dangerous for the environment) [3]

The Challenge in Comparative Risk Assessment

A direct comparison between Phenkapton and current alternatives is not feasible for several key reasons:

Outdated Compound: Phenkapton is not registered for use in the United States and appears
primarily in historical context or as a reference standard [1]. Research and regulatory focus has

shifted to newer classes of pesticides.
Lack of Comparative Data: The available scientific literature provides detailed data on

Phenkapton's inherent properties [3] but does not contain modern comparative risk
assessments that pit it against contemporary alternatives.

Focus on Modern Methods: Current research emphasizes Alternatives Assessment (AA) over
traditional risk assessment. AA focuses on identifying chemicals with inherently safer hazard profiles

from the outset, rather than managing risk through exposure controls [4]. This approach is more
consistent with the principles of green chemistry.

A Framework for Comparing Pesticides

For researchers, a modern comparison would likely use an Alternatives Assessment framework. The diagram

below outlines the general workflow for such an assessment.
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When applying this framework, key considerations include:

Human Health Hazards: Assess acute and chronic toxicity endpoints (e.g., neurotoxicity,
carcinogenicity). Organophosphates like Phenkapton are known cholinesterase inhibitors [3] [1].

Environmental Hazards: Evaluate toxicity to non-target organisms (e.g., fish, bees, earthworms) and
environmental fate (persistence, bioaccumulation) [5] [6].

Transformation Products: A critical step is to assess not just the parent pesticide, but also its
environmental degradation products. These products can sometimes be more toxic or persistent than

the original compound [5].
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Research Recommendations

To proceed with your comparison guide, I suggest the following actions:

Explore Modern Alternatives: Investigate newer pesticide classes (e.g., neonicotinoids, pyrethroids,

biopesticides) that have replaced older organophosphates like Phenkapton in many applications.
Utilize Alternatives Assessment Tools: Look into frameworks such as the GreenScreen for Safer
Chemicals or the EPA's Safer Choice Criteria, which are designed specifically for comparing
chemical hazards.

Investigate Specific Use Cases: A meaningful comparison depends heavily on the specific
agricultural pest and crop. Focusing on a particular use case will yield more practical and relevant

results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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